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Compound of Interest

2,3-Dihydrobenzofuran-4-
Compound Name: S
carboxylic acid

Cat. No.: B122184

An In-depth Technical Guide to 2,3-Dihydro-1-benzofuran-4-carboxylic Acid (CAS 209256-40-6)

Introduction

2,3-Dihydro-1-benzofuran-4-carboxylic acid, identified by the CAS number 209256-40-6, is a
heterocyclic organic compound. Its structure features a bicyclic system composed of a fused
benzene ring and a dihydrofuran ring, with a carboxylic acid group attached to the benzene
ring. This molecule serves as a valuable building block in organic synthesis, particularly in the
development of novel pharmaceutical and agrochemical compounds. The presence of the
carboxylic acid functional group allows for a variety of chemical transformations, such as
esterification and amidation, making it a versatile intermediate for creating more complex
molecular architectures.[1] Compounds containing the dihydrobenzofuran scaffold are of
significant interest in medicinal chemistry due to their presence in a range of biologically active
natural products and synthetic drugs.

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental for its safe
handling, storage, and application in research and development. 2,3-Dihydro-1-benzofuran-4-
carboxylic acid is typically a white to off-white solid at room temperature. The carboxylic acid
moiety renders it soluble in polar organic solvents and to some extent in water.[1]
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Property Value Source
CAS Number 209256-40-6 [11[2]
Molecular Formula CoHsOs [1]
Molecular Weight 164.16 g/mol [1]
Appearance White to off-white solid [1]
Solubility Soluble in polar solvents [1]

Hazard Analysis and Toxicological Profile

As of the latest available data, a comprehensive toxicological profile for 2,3-Dihydro-1-
benzofuran-4-carboxylic acid has not been established. A safety data sheet for this compound
indicates that no specific toxicological data is available.[2] In such instances, it is imperative for
researchers to treat the compound with a high degree of caution, assuming it to be potentially
hazardous until proven otherwise.

The primary hazards can be inferred from the functional groups present in the molecule:

o Carboxylic Acid Group: Carboxylic acids can be corrosive or irritating to the skin, eyes, and
respiratory tract. The acidity of the compound can cause burns upon direct contact.

o Aromatic System: While the dihydrobenzofuran system itself is not typically associated with
high toxicity, aromatic compounds should always be handled with care to avoid inhalation
and skin contact.

Given the lack of specific data, a general hazard assessment workflow for handling such a
compound is recommended.

Caption: General hazard assessment workflow for a compound with limited toxicological data.

Safe Handling and Storage Protocols

Due to the unknown toxicological properties of 2,3-Dihydro-1-benzofuran-4-carboxylic acid,
stringent adherence to safe laboratory practices is mandatory.
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Engineering Controls

All handling of the solid compound and its solutions should be conducted in a certified chemical

fume hood to minimize the risk of inhalation.

Personal Protective Equipment (PPE)

A risk-based approach should be used for the selection of PPE. The following diagram outlines

a decision-making process for appropriate PPE selection.
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Caption: Decision workflow for selecting appropriate PPE for handling CAS 209256-40-6.

First Aid Measures
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away from
incompatible materials such as strong oxidizing agents. The compound may be sensitive to
heat and light, which could lead to degradation.[1]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Waste material should be treated as hazardous. Do not allow it to enter the
environment.

Conclusion

2,3-Dihydro-1-benzofuran-4-carboxylic acid (CAS 209256-40-6) is a research chemical with
potential applications in various fields of organic synthesis. The current lack of comprehensive
hazard and toxicological data necessitates a cautious approach to its handling and use.
Researchers and drug development professionals must employ robust safety protocols,
including the use of appropriate engineering controls and personal protective equipment, to
minimize potential exposure. As with any compound with an incomplete safety profile, all work
should be conducted under the assumption of potential hazard, and all established laboratory
safety guidelines must be strictly followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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